Cas no 318248-34-9 (5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole)

5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole structure
318248-34-9 structure
Product Name:5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
CAS No:318248-34-9
MF:C23H17Cl3N2OS
MW:475.817881345749
CID:5695886
PubChem ID:3761058
Update Time:2023-10-14

5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
    • 5-(4-chlorophenyl)sulfanyl-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenylpyrazole
    • 4K-373S
    • 318248-34-9
    • AKOS005090034
    • {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methyl 2,6-dichlorophenyl ether
    • 1H-Pyrazole, 5-[(4-chlorophenyl)thio]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-
    • 5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole
    • Inchi: 1S/C23H17Cl3N2OS/c1-28-23(30-17-12-10-16(24)11-13-17)18(21(27-28)15-6-3-2-4-7-15)14-29-22-19(25)8-5-9-20(22)26/h2-13H,14H2,1H3
    • InChI Key: YLPCOKBBMFWGQU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1OCC1=C(N(C)N=C1C1C=CC=CC=1)SC1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 474.012717g/mol
  • Monoisotopic Mass: 474.012717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 52.4Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 621.4±55.0 °C(Predicted)
  • pka: 0.08±0.10(Predicted)

5-[(4-Chlorophenyl)sulfanyl]-4-[(2,6-dichlorophenoxy)methyl]-1-methyl-3-phenyl-1H-pyrazole Related Literature

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